Cas no 2229134-82-9 (1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229134-82-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6024127
• PubChem ID: 165683909
• Update Time: 2025-08-03

1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid
• 1-[(1H-indazol-7-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1727940
• 2229134-82-9

• Inchi： 1S/C12H12N2O2/c15-11(16)12(4-5-12)6-8-2-1-3-9-7-13-14-10(8)9/h1-3,7H,4-6H2,(H,13,14)(H,15,16)
• InChI Key： HHTMAIVMSHAVQB-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C3C=NNC=23)CC1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid

1-(1H-Indazol-7-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(1H-Indazol-7-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2229134-82-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and materials science. The indazole ring, a key structural component, contributes to the compound's intriguing electronic properties, making it a valuable subject for research.

The molecular structure of 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused with a carboxylic acid group and an indazole moiety. The indazole ring, which consists of two nitrogen atoms in a five-membered aromatic ring, plays a crucial role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid. Researchers have employed various methodologies, including transition-metal-catalyzed coupling reactions and multi-component synthesis, to construct this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for biological testing.

In terms of applications, 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid has shown promise in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as kinases and proteases, has been explored in preclinical studies. For instance, recent research indicates that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent.

The cyclopropane ring in this compound is another area of interest. Cyclopropanes are known for their strained geometry and reactivity, which can be harnessed to design molecules with unique pharmacokinetic properties. Studies have demonstrated that incorporating cyclopropane rings into drug candidates can enhance their bioavailability and stability, making them more effective in vivo.

Moreover, the carboxylic acid group present in 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid provides additional functionality. This group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. Researchers have exploited this property to design molecules with improved selectivity for specific biological targets.

In conclusion, 1-(1H-indazol-7-yl)methylcyclopropane-1-carboxylic acid, with its distinctive structure and functional groups, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its synthesis methods continue to evolve, driven by advancements in catalytic chemistry and green synthesis techniques. As research progresses, this compound holds the potential to contribute significantly to the development of novel drugs and materials.